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Compound of Interest

Compound Name: Bzo-poxizid

cat. No.: B10823109

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This document provides a comprehensive, step-by-step guide for the safe disposal
of Bzo-poxizid, a synthetic cannabinoid intended for research and forensic applications.
Adherence to these procedures is essential to ensure the safety of laboratory personnel and to
minimize environmental impact.

Bzo-poxizid, also known as 5C-MDA-19 or Pentyl MDA-19, is classified as a synthetic
cannabinoid.[1][2] While the Safety Data Sheet (SDS) for Bzo-poxizid indicates no special
measures are required for handling, it is classified as slightly hazardous for water, and it is
advised not to allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[3] Furthermore, the SDS for a related compound, BZO-4en-
POXIZID, indicates it can cause skin and eye irritation and may cause respiratory irritation.[4]
Therefore, a cautious approach to handling and disposal is warranted.

Quantitative Data Summary

The following table summarizes key information regarding Bzo-poxizid and its disposal
considerations.
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Parameter

Valuel/Information

Source

Synonyms

5C-MDA-19, Pentyl MDA-19

[1]

Intended Use

Research and forensic

applications

Water Hazard

Class 1: Slightly hazardous for

water

Disposal Precaution

Do not allow to enter sewers/

surface or ground water

Related Compound Hazards

Skin Irritation (Category 2),
Eye Irritation (Category 2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3,
respiratory irritation)

General Disposal Route

Hazardous chemical waste
collection by institutional
Environmental Health & Safety
(EHS)

Step-by-Step Disposal Protocol for Bzo-poxizid

This protocol outlines the necessary steps for the safe collection, storage, and disposal of Bzo-

poxizid waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

gloves, when handling Bzo-poxizid and its waste.

chemical fume hood, to minimize the risk of inhalation.

2. Waste Segregation and Collection:

Solid Waste:

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

Conduct all handling and waste collection activities within a well-ventilated area, such as a
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o Collect any solid Bzo-poxizid waste, including contaminated consumables (e.g., weigh
boats, pipette tips, gloves), in a designated, leak-proof, and chemically compatible
hazardous waste container.

o Do not mix Bzo-poxizid waste with other incompatible waste streams.

Liquid Waste:

o Collect all liquid waste containing Bzo-poxizid, including solutions and the first rinse of
any contaminated glassware, in a separate, sealed, and clearly labeled hazardous waste
container.

o Never dispose of liquid Bzo-poxizid waste down the drain.
Empty Containers:
o Thoroughly empty all original containers of Bzo-poxizid.

o Triple-rinse the empty container with a suitable solvent. The first rinse must be collected
as hazardous liquid waste.

o After triple-rinsing, deface or remove the original label and dispose of the container as
regular solid waste, or in a designated glass disposal container if applicable.

. Waste Container Labeling and Storage:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "Bzo-poxizid,” and a list of all components in the waste, including solvents.

Indicate the hazards associated with the waste (e.g., "Irritant," "Slightly Hazardous for
Water").

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory. The SAA should be away from drains and areas of high traffic.

Ensure that incompatible wastes are segregated within the SAA.

. Arranging for Disposal:
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» Once the waste container is full, or if it has been in storage for an extended period (typically
up to one year for partially filled containers), arrange for its collection by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Logical Workflow for Bzo-poxizid Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Bzo-poxizid.

Click to download full resolution via product page

Caption: Bzo-poxizid Disposal Workflow.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-body-img
https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This comprehensive guide, based on available safety data and standard laboratory practices,
provides the necessary information for the responsible disposal of Bzo-poxizid. By following
these procedures, researchers can maintain a safe laboratory environment and ensure
compliance with environmental regulations. Always consult your institution's specific waste
management policies and your EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10823109?utm_src=pdf-body
https://www.benchchem.com/product/b10823109?utm_src=pdf-custom-synthesis
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://cdn.caymanchem.com/cdn/msds/34795m.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY35503-1.pdf
https://www.benchchem.com/product/b10823109#bzo-poxizid-proper-disposal-procedures
https://www.benchchem.com/product/b10823109#bzo-poxizid-proper-disposal-procedures
https://www.benchchem.com/product/b10823109#bzo-poxizid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10823109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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